4-(1H-1,2,3-benzotriazol-5-ylformamido)butanoic acid
Overview
Description
“4-(1H-1,2,3-benzotriazol-5-ylformamido)butanoic acid” is a chemical compound with the molecular formula C11H12N4O3 . It has a molecular weight of 248.24 . This compound is often abbreviated as BTAF.
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C11H12N4O3/c16-10(17)2-1-5-12-11(18)7-3-4-8-9(6-7)14-15-13-8/h3-4,6H,1-2,5H2,(H,12,18)(H,16,17)(H,13,14,15) .Scientific Research Applications
Organic Salt Assembly and Supramolecular Architecture
Research by Jin et al. (2014) focused on the assembly of seven organic salts derived from acidic components and bis(benzimidazole), showcasing the role of hydrogen bonding (N–H⋯O, O–H⋯O, and C–H⋯O) in forming complex supramolecular architectures. This study highlights the potential of similar compounds in designing new materials with specific properties through noncovalent interactions (Jin et al., 2014).
Fluorescent Chemosensors for Ion Detection
Emandi et al. (2018) developed imidazole-based chemosensors capable of detecting cyanide and mercury ions through fluorescence quenching and changes in singlet state lifetime. Such compounds demonstrate the application of benzotriazole derivatives in environmental monitoring and chemical sensing (Emandi et al., 2018).
Antifungal Activity and Enzyme Inhibition
Liu et al. (2020) synthesized novel carboxylic acid derivatives displaying significant antifungal activity and inhibitory effects on succinate dehydrogenase (SDH) enzymes. This research illustrates the therapeutic potential of benzotriazole derivatives in agriculture and medicine (Liu et al., 2020).
Biotransformation and Environmental Impact
Huntscha et al. (2014) explored the biotransformation of benzotriazoles, identifying major transformation products and suggesting pathways including oxidation and hydroxylation. This work is crucial for understanding the environmental fate and treatment of benzotriazole pollutants (Huntscha et al., 2014).
Green Synthesis Methods
Davoodnia et al. (2010) reported on the synthesis of tetrasubstituted imidazoles using a green, solvent-free method catalyzed by a Brønsted acidic ionic liquid. This research contributes to the development of sustainable chemical synthesis techniques (Davoodnia et al., 2010).
properties
IUPAC Name |
4-(2H-benzotriazole-5-carbonylamino)butanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12N4O3/c16-10(17)2-1-5-12-11(18)7-3-4-8-9(6-7)14-15-13-8/h3-4,6H,1-2,5H2,(H,12,18)(H,16,17)(H,13,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JIUIGLKVQFAWKN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=NNN=C2C=C1C(=O)NCCCC(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12N4O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
248.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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